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Compound of Interest

Compound Name: 2-Chlorothiophenol

Cat. No.: B146423

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of hazardous chemicals is a cornerstone of laboratory safety and environmental
responsibility. 2-Chlorothiophenol, a corrosive and combustible liquid with a potent stench,
requires a meticulous and informed approach to its disposal.[1][2] This guide provides
essential, step-by-step procedures to ensure the safe and compliant management of 2-
Chlorothiophenol waste.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle 2-Chlorothiophenol within
a chemical fume hood to avoid inhalation of its vapor or mist.[1][2] Personal protective
equipment (PPE) is mandatory and includes chemical safety goggles or a face shield,
protective gloves, and appropriate protective clothing.[3] In case of accidental contact,
immediately flush the affected eyes or skin with plenty of water for at least 15 minutes and seek
prompt medical attention.[1][2]

Quantitative Data Summary

A clear understanding of the physical and chemical properties of 2-Chlorothiophenol is crucial
for its safe handling and disposal. The following table summarizes key quantitative data for this
compound.
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Property Value Source
CAS Number 6320-03-2 [1]
Molecular Weight 144.62 g/mol

Density 1.275 g/mL at 25 °C

Boiling Point 205-206 °C at 260 mmHg

Flash Point 88 °C (190.4 °F) - closed cup

UN Number 3265 [2][3]
Hazard Class 8 (Corrosive) [2]
Packing Group I [2]

Step-by-Step Disposal Procedure

The disposal of 2-Chlorothiophenol must adhere to local, regional, and national hazardous
waste regulations. Direct disposal into drains or regular trash is strictly prohibited.[4][5] The
recommended procedure involves collection, proper storage, and transfer to a licensed
professional waste disposal service.[3]

1. Waste Collection:

o Collect waste 2-Chlorothiophenol in a designated, compatible container. The original
container is ideal if it is in good condition.[6]

o Containers must be leak-proof and have a secure screw cap.[6] Do not use food containers.

[6]
o Ensure the container is made of a material that does not react with the chemical.[6]
2. Labeling and Storage:

o Clearly label the waste container as "Hazardous Waste: 2-Chlorothiophenol”. The label
should also include the hazard pictograms for corrosive materials.
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Store the sealed container in a designated, well-ventilated hazardous waste storage area,
away from incompatible materials such as strong oxidizing agents.[1][7]

Keep the storage area cool and dry, and away from sources of ignition as the substance is
combustible.[1][2]

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup.[3]

Provide the waste disposal service with the Safety Data Sheet (SDS) for 2-
Chlorothiophenol to ensure they have all the necessary information for safe handling and
transport.

. Spill Management:

In the event of a spill, evacuate personnel from the area and remove all sources of ignition.

[11[2]
Use personal protective equipment, including respiratory protection.[2]
Contain the spill and absorb it with an inert material, such as sand or earth.

Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[1][2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points for the proper disposal of
2-Chlorothiophenol.
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Caption: Workflow for the safe disposal of 2-Chlorothiophenol waste.

By adhering to these procedures, laboratory professionals can ensure the safe management of
2-Chlorothiophenol waste, protecting themselves, their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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